Cas no 1209912-33-3 (N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-1-phenylmethanesulfonamide)

• Product Name: N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-1-phenylmethanesulfonamide
• CAS No: 1209912-33-3
• MF: C₁₇H₂₂N₂O₄S
• MW: 350.432583332062
• CID: 6005744
• PubChem ID: 45565577
• Update Time: 2025-07-16

N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-1-phenylmethanesulfonamide
• N-[2-(furan-2-yl)-2-morpholin-4-ylethyl]-1-phenylmethanesulfonamide
• F5832-5173
• 1209912-33-3
• AKOS024521042
• VU0522637-1
• N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]-1-phenylmethanesulfonamide
• N-(2-(furan-2-yl)-2-morpholinoethyl)-1-phenylmethanesulfonamide

• Inchi： 1S/C17H22N2O4S/c20-24(21,14-15-5-2-1-3-6-15)18-13-16(17-7-4-10-23-17)19-8-11-22-12-9-19/h1-7,10,16,18H,8-9,11-14H2
• InChI Key： WUPHSNKMIRKMJF-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)S(NCC(C1=CC=CO1)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 350.13002836g/mol
• Monoisotopic Mass: 350.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-1-phenylmethanesulfonamide

Comprehensive Overview of N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-1-phenylmethanesulfonamide (CAS No. 1209912-33-3)

N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-1-phenylmethanesulfonamide (CAS No. 1209912-33-3) is a specialized organic compound with a unique molecular structure that combines furan, morpholine, and phenylmethanesulfonamide moieties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both furan and morpholine rings in its structure makes it a versatile intermediate for synthesizing bioactive molecules, particularly those targeting neurological and inflammatory pathways.

In recent years, the demand for novel sulfonamide derivatives has surged, driven by their role in modulating enzyme activity and receptor interactions. Researchers are particularly interested in N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-1-phenylmethanesulfonamide due to its potential as a scaffold for designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications align with current trends in precision medicine, where targeted therapies are increasingly prioritized. The compound's CAS No. 1209912-33-3 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in synthetic chemistry.

The synthesis of N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-1-phenylmethanesulfonamide typically involves multi-step organic reactions, including nucleophilic substitution and sulfonylation. Its furan ring contributes to its aromatic properties, while the morpholine moiety enhances solubility and bioavailability—a critical factor in drug design. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring purity and structural integrity. These methods are often highlighted in user queries related to CAS No. 1209912-33-3, underscoring the importance of quality control in research settings.

Beyond its pharmaceutical potential, N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-1-phenylmethanesulfonamide is also explored in material science. Its hybrid structure offers opportunities for developing functional polymers and catalysts, addressing sustainability challenges in industrial chemistry. This dual applicability resonates with the broader scientific community's focus on green chemistry and circular economy principles. Searches for "sulfonamide applications in materials" often intersect with discussions about this compound, further cementing its interdisciplinary significance.

Safety and handling of N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-1-phenylmethanesulfonamide adhere to standard laboratory protocols. While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. Researchers frequently inquire about "storage guidelines for CAS 1209912-33-3," emphasizing the need for clear technical documentation. Suppliers typically provide detailed safety data sheets (SDS), which are critical for compliance and risk management in laboratory environments.

In summary, N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-1-phenylmethanesulfonamide (CAS No. 1209912-33-3) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug development to advanced materials, align with global scientific priorities such as personalized medicine and sustainable innovation. As interest in tailored molecular solutions grows, this compound is poised to remain a focal point in both academic and industrial research landscapes.